Cas no 223525-12-0 (tert-butyl N-(4,6-dihydroxypyrimidin-2-yl)carbamate)

• Product Name: tert-butyl N-(4,6-dihydroxypyrimidin-2-yl)carbamate
• CAS No: 223525-12-0
• MF: C₉H₁₃N₃O₄
• MW: 227.217221975327
• CID: 5638793
• PubChem ID: 21702882
• Update Time: 2025-09-27

tert-butyl N-(4,6-dihydroxypyrimidin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 223525-12-0
• EN300-28228674
• tert-butyl N-(4,6-dihydroxypyrimidin-2-yl)carbamate
• SCHEMBL7050966

• Inchi： 1S/C9H13N3O4/c1-9(2,3)16-8(15)12-7-10-5(13)4-6(14)11-7/h4H,1-3H3,(H3,10,11,12,13,14,15)
• InChI Key： NQWIQLDXOKYRAB-UHFFFAOYSA-N
• SMILES： O(C(NC1=NC(=CC(N1)=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 227.09060590g/mol
• Monoisotopic Mass: 227.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydroxypyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydroxypyrimidines

Additional information on tert-butyl N-(4,6-dihydroxypyrimidin-2-yl)carbamate

Comprehensive Overview of tert-butyl N-(4,6-dihydroxypyrimidin-2-yl)carbamate (CAS No. 223525-12-0): Properties, Applications, and Industry Insights

The compound tert-butyl N-(4,6-dihydroxypyrimidin-2-yl)carbamate (CAS No. 223525-12-0) is a specialized chemical intermediate gaining traction in pharmaceutical and agrochemical research. With its unique pyrimidine backbone and carbamate functionality, this molecule serves as a versatile building block for synthesizing bioactive compounds. Its structural features, including the 4,6-dihydroxypyrimidine core and tert-butyl carbamate protecting group, make it invaluable in modern drug discovery pipelines.

Recent trends in small molecule drug development have heightened interest in heterocyclic compounds like 223525-12-0. Pharmaceutical researchers frequently search for "pyrimidine derivatives in cancer therapy" or "carbamate-protected intermediates," reflecting the compound's relevance in developing kinase inhibitors and antiviral agents. The tert-butyl group enhances solubility, while the dihydroxypyrimidine moiety enables precise molecular modifications – addressing current demands for targeted therapeutics with improved pharmacokinetic profiles.

From a synthetic chemistry perspective, CAS 223525-12-0 demonstrates excellent stability under various reaction conditions, making it ideal for multi-step syntheses. Industry professionals often inquire about "scalable pyrimidine synthesis methods" or "green chemistry approaches for heterocycles," areas where this compound shows particular promise. Its balanced reactivity allows for selective functionalization at either the 4- or 6-hydroxyl positions while maintaining the N-carbamate protection – a feature highly valued in parallel synthesis and combinatorial chemistry.

The compound's applications extend beyond pharmaceuticals into agrochemical innovation, where researchers explore "sustainable crop protection chemicals." The pyrimidine scaffold appears in numerous fungicides and herbicides, with tert-butyl N-(4,6-dihydroxypyrimidin-2-yl)carbamate serving as a precursor for environmentally benign formulations. This aligns with growing regulatory emphasis on biodegradable agrochemicals and reduced ecological impact.

Analytical characterization of 223525-12-0 reveals distinct spectral signatures that facilitate quality control. The compound typically shows characteristic IR absorptions for both hydroxyl groups (3200-3500 cm^-1) and carbamate carbonyl (~1700 cm^-1), while ¹H NMR displays predictable patterns for the tert-butyl protons (1.4-1.6 ppm) and pyrimidine ring protons. These properties answer common queries about "spectral analysis of protected pyrimidines" and "QC methods for pharmaceutical intermediates."

Storage and handling recommendations for tert-butyl N-(4,6-dihydroxypyrimidin-2-yl)carbamate emphasize protection from moisture and extreme temperatures. Industry best practices suggest argon atmosphere for long-term storage, addressing frequent searches for "stability of carbamate compounds" and "handling hygroscopic chemicals." The compound's shelf life and compatibility with common organic solvents make it practical for industrial-scale applications.

Emerging research directions include exploring 223525-12-0 in metal-organic frameworks (MOFs) and catalysis, responding to scientific interest in "functional materials from heterocycles." The compound's ability to coordinate with metals through its hydroxyl groups opens possibilities in materials science, while its modular structure supports development of organocatalysts – topics generating substantial academic discussion.

Regulatory status and patent landscapes surrounding CAS 223525-12-0 reflect its commercial potential without restriction. Unlike controlled substances, this intermediate enjoys broad accessibility for research purposes, answering common questions about "non-restricted pharmaceutical building blocks." Multiple synthetic routes have been published, supporting its adoption across global research institutions.

Future outlook for tert-butyl N-(4,6-dihydroxypyrimidin-2-yl)carbamate appears promising as demand grows for structure-activity relationship studies. With increasing emphasis on fragment-based drug discovery, this compound's modular nature positions it as a valuable tool for medicinal chemists. The scientific community continues to investigate its derivatives for various therapeutic areas, ensuring sustained relevance in cutting-edge research.